3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-7-methoxy-2H-chromen-2-one

• IUPAC Name: 3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-7-methoxychromen-2-one
• InChI: InChI=1S/C16H10N2O5/c1-20-10-5-4-9-7-11(16(19)22-13(9)8-10)14-17-18-15(23-14)12-3-2-6-21-12/h2-8H,1H3
• InChI Key: HQUZAJATDZORDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C16H10N2O5
• Molecular Weight: 310.26 g/mol

Description

The compound “3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-7-methoxy-2H-chromen-2-one” is a complex organic molecule that contains several functional groups, including a furan ring, an oxadiazole ring, and a chromen-2-one structure.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized from furan-2-carboxylic acid hydrazide. The synthesis of these types of compounds often involves several steps, including the formation of intermediate compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The furan ring, oxadiazole ring, and chromen-2-one structure would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Furan derivatives can undergo a variety of reactions, including reactions with electrophiles, nucleophiles, and radicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan ring, oxadiazole ring, and chromen-2-one structure would likely affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Compounds containing 1,3,4-oxadiazole rings have been found to exhibit a variety of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate precautions should be taken when handling this compound to minimize exposure and reduce the risk of adverse effects.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization, and potential applications. Given the biological activity of similar compounds, it may be of interest to investigate its potential as a pharmaceutical or agrochemical agent.